Cas no 898746-78-6 (N-BOC-7-HYDROXYINDOLE)

• Product Name: N-BOC-7-HYDROXYINDOLE
• CAS No: 898746-78-6
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• MDL: MFCD08272251
• CID: 892094
• PubChem ID: 24728907
• Update Time: 2025-11-02

N-BOC-7-HYDROXYINDOLE Chemical and Physical Properties

Names and Identifiers

• N-BOC-7-HYDROXYINDOLE
• tert-butyl 7-hydroxyindole-1-carboxylate
• tert-Butyl 7-hydroxy-1H-indole-1-carboxylate
• Y4888
• 1,1-Dimethylethyl 7-hydroxy-1H-indole-1-carboxylate (ACI)
• 898746-78-6
• J-524769
• D72163
• CS-16103
• DTXSID20646565
• EN300-6764399
• CS-0088592
• AKOS015967348
• YKB74678
• tert-Butyl7-hydroxy-1H-indole-1-carboxylate

• MDL： MFCD08272251
• Inchi： 1S/C13H15NO3/c1-13(2,3)17-12(16)14-8-7-9-5-4-6-10(15)11(9)14/h4-8,15H,1-3H3
• InChI Key： AXJXBZZOZPYABA-UHFFFAOYSA-N
• SMILES： O=C(N1C2C(=CC=CC=2O)C=C1)OC(C)(C)C

Computed Properties

• Exact Mass: 233.10500
• Monoisotopic Mass: 233.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 51.5Ų

Experimental Properties

• PSA: 51.46000
• LogP: 3.13010

Additional information on N-BOC-7-HYDROXYINDOLE

N-BOC-7-HYDROXYINDOLE (CAS No. 898746-78-6): A Versatile Building Block in Organic Synthesis and Pharmaceutical Research

N-BOC-7-HYDROXYINDOLE (CAS No. 898746-78-6) is a highly valuable indole derivative that has gained significant attention in modern organic chemistry and pharmaceutical research. This compound, featuring both a BOC-protected amine and a hydroxyl group at the 7-position of the indole ring, serves as a crucial intermediate for the synthesis of various biologically active molecules. Its unique structural features make it particularly useful in medicinal chemistry and drug discovery applications.

The growing interest in N-BOC-7-HYDROXYINDOLE can be attributed to the increasing demand for heterocyclic compounds in pharmaceutical development. Recent trends in AI-assisted drug discovery have highlighted the importance of such functionalized indoles as key building blocks. Many researchers are searching for "BOC-protected indole derivatives" or "7-hydroxyindole applications" as these compounds show promise in addressing current challenges in targeted drug design and small molecule therapeutics.

From a chemical perspective, N-BOC-7-HYDROXYINDOLE (CAS 898746-78-6) demonstrates excellent stability under various reaction conditions while maintaining sufficient reactivity for further transformations. The BOC protecting group can be selectively removed under mild acidic conditions, allowing for subsequent modifications of the nitrogen atom. This characteristic makes it particularly valuable in multi-step synthetic routes, where orthogonal protection strategies are often required.

In pharmaceutical applications, 7-hydroxyindole derivatives have shown remarkable potential across multiple therapeutic areas. Current research focuses on their use in developing CNS-active compounds, with particular interest in their serotonin receptor modulation properties. The N-BOC protected form (CAS 898746-78-6) provides researchers with a stable precursor that can be efficiently incorporated into more complex molecular architectures targeting neurological disorders.

The synthesis of N-BOC-7-HYDROXYINDOLE typically involves regioselective functionalization of the indole core, followed by BOC protection of the nitrogen atom. Modern synthetic approaches emphasize atom economy and green chemistry principles, responding to the growing demand for sustainable pharmaceutical intermediates. These developments align with current industry trends toward environmentally friendly synthesis of key building blocks.

Market analysis indicates steady growth in demand for functionalized indole compounds like N-BOC-7-HYDROXYINDOLE (CAS 898746-78-6). Pharmaceutical companies and contract research organizations are increasingly sourcing high-quality intermediates to support their drug development pipelines. The compound's versatility makes it particularly valuable for combinatorial chemistry approaches and high-throughput screening platforms.

Quality control of N-BOC-7-HYDROXYINDOLE requires rigorous analytical methods, including HPLC purity analysis and spectroscopic characterization. Reputable suppliers provide comprehensive certificates of analysis to ensure batch-to-batch consistency, which is crucial for reproducible research results. These quality standards are particularly important for researchers investigating "indole derivatives in drug discovery" or "BOC-protected heterocycles".

Storage and handling of N-BOC-7-HYDROXYINDOLE (CAS 898746-78-6) require standard laboratory precautions for organic compounds. The material is typically stored at controlled room temperature in tightly sealed containers to maintain stability. Proper handling procedures ensure the compound retains its chemical integrity throughout its shelf life, which is essential for research applications requiring high-purity intermediates.

Future research directions for 7-hydroxyindole derivatives include exploring their potential in bioconjugation chemistry and prodrug development. The N-BOC protected form offers unique opportunities for site-specific modifications, making it valuable for developing targeted delivery systems. These applications align with current interests in "smart drug design" and "precision medicine approaches".

In conclusion, N-BOC-7-HYDROXYINDOLE (CAS No. 898746-78-6) represents a strategically important chemical building block with wide-ranging applications in pharmaceutical research and organic synthesis. Its combination of protective group chemistry and functional group versatility makes it indispensable for modern medicinal chemistry applications. As research continues to uncover new therapeutic possibilities for indole-based compounds, the demand for high-quality N-BOC-7-HYDROXYINDOLE is expected to grow significantly in the coming years.